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Compound of Interest

Compound Name: Octocrylene-d10

Cat. No.: B15136697

This document provides immediate, essential guidance for the safe handling and disposal of
Octocrylene-d10 in a laboratory setting. The following procedures are designed for
researchers, scientists, and drug development professionals to minimize exposure risks and
ensure proper environmental containment.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Octocrylene, the
non-deuterated parent compound. Data for Octocrylene-d10 is limited, but its physical and
chemical properties are expected to be very similar.

Property Value Source
Molecular Formula C24H17D10NO2 [1]
Molecular Weight 371.54 g/mol [1]
Melting Point -10°C (lit.) [2]
Boiling Point 218°C /1.5 mmHg (lit.) [2]
Acute Toxicity (Oral, Rat) LD50 > 67,000 mg/kg [3]

Operational Plan: Safe Handling of Octocrylene-d10
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Adherence to the following step-by-step protocol is mandatory for the safe handling of
Octocrylene-d10.

Engineering Controls and Personal Protective
Equipment (PPE)

e Ventilation: Always handle Octocrylene-d10 in a well-ventilated area. A chemical fume hood
Is recommended to minimize inhalation exposure.[2]

Eye Protection: Wear chemical safety glasses or goggles that are tested and approved under
appropriate government standards such as NIOSH (US) or EN 166 (EU).[3][4]

Hand Protection: Wear chemical-impermeable gloves.[2]

Body Protection: Wear suitable protective clothing, such as a lab coat, to prevent skin
contact.[1][2]

Handling Procedures

o Preparation: Before handling, ensure that an emergency eyewash station and safety shower
are readily accessible. Set up a designated risk-elimination area.[2]

Dispensing: Avoid the formation of dust and aerosols during handling.[2] Use non-sparking
tools to prevent ignition from electrostatic discharge.[2]

Contact Avoidance: Take measures to avoid contact with skin and eyes.[2] Do not breathe
mist, gas, or vapors.[2]

Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the
workday.[1][4] Contaminated clothing should be removed and washed before reuse.[4]

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[2] Keep it
away from incompatible materials and foodstuff containers.[2]

First Aid Measures

 Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[2][3]
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o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water.[2]

o Eye Contact: Rinse the eyes thoroughly with plenty of water for at least 15 minutes, lifting the
lower and upper eyelids. Consult a physician.[1]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[2][3]

Disposal Plan

Octocrylene-d10 is classified as very toxic to aquatic life with long-lasting effects.[1][4][5]
Therefore, proper disposal is critical to prevent environmental contamination.

o Waste Collection: Collect all waste material containing Octocrylene-d10 in a suitable, closed
container labeled for chemical waste.[]

« Environmental Precaution: Do not allow the chemical to enter drains, sewers, or any body of
water.[1][2] All spills should be collected and contained.

o Disposal Route: Dispose of the contents and container at a hazardous or special waste
collection point in accordance with local, regional, and national regulations.[4][5]

Visualized Workflow for Handling Octocrylene-d10

The following diagram illustrates the procedural flow for the safe handling of Octocrylene-d10,
from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Octocrylene-d10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15136697#personal-protective-equipment-for-
handling-octocrylene-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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